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4-Dimethylamino-7-(4-ethyl-phenyl)-7H-9-thia-1,5,7-triaza-fluoren-8-one 4-Dimethylamino-7-(4-ethyl-phenyl)-7H-9-thia-1,5,7-triaza-fluoren-8-one A-794282 is a selective mGluR1 antagonist.
Brand Name: Vulcanchem
CAS No.: 869802-44-8
VCID: VC0516613
InChI: InChI=1S/C19H18N4OS/c1-4-12-5-7-13(8-6-12)23-11-21-16-15-14(22(2)3)9-10-20-18(15)25-17(16)19(23)24/h5-11H,4H2,1-3H3
SMILES: CCC1=CC=C(C=C1)N2C=NC3=C(C2=O)SC4=NC=CC(=C34)N(C)C
Molecular Formula: C19H18N4OS
Molecular Weight: 350.4 g/mol

4-Dimethylamino-7-(4-ethyl-phenyl)-7H-9-thia-1,5,7-triaza-fluoren-8-one

CAS No.: 869802-44-8

Cat. No.: VC0516613

Molecular Formula: C19H18N4OS

Molecular Weight: 350.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

4-Dimethylamino-7-(4-ethyl-phenyl)-7H-9-thia-1,5,7-triaza-fluoren-8-one - 869802-44-8

Specification

Description A-794282 is a selective mGluR1 antagonist.
CAS No. 869802-44-8
Molecular Formula C19H18N4OS
Molecular Weight 350.4 g/mol
IUPAC Name 13-(dimethylamino)-5-(4-ethylphenyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
Standard InChI InChI=1S/C19H18N4OS/c1-4-12-5-7-13(8-6-12)23-11-21-16-15-14(22(2)3)9-10-20-18(15)25-17(16)19(23)24/h5-11H,4H2,1-3H3
Standard InChI Key VCUKKMIXURRDKL-UHFFFAOYSA-N
SMILES CCC1=CC=C(C=C1)N2C=NC3=C(C2=O)SC4=NC=CC(=C34)N(C)C
Canonical SMILES CCC1=CC=C(C=C1)N2C=NC3=C(C2=O)SC4=NC=CC(=C34)N(C)C
Appearance Solid powder

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